Cas no 103630-27-9 (Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI))

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI) structure
103630-27-9 structure
Product Name:Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI)
CAS No:103630-27-9
MF:C20H26O9
MW:410.415047168732
CID:155189
PubChem ID:162998504
Update Time:2025-04-19

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI)
    • 2H-1,11c-(Epoxymethano)phenanthro[10,1-bc]pyran,picras-3-ene-2,16-dione deriv.
    • Shinjulactone M
    • 103630-27-9
    • E88697
    • CS-0435531
    • HY-N10368
    • Inchi: 1S/C20H26O9/c1-8-3-10(22)14(24)17(2)9(8)4-12-18-7-28-20(27,15(17)18)16(25)19(26,6-21)11(18)5-13(23)29-12/h3,9,11-12,14-16,21,24-27H,4-7H2,1-2H3/t9-,11+,12+,14+,15+,16+,17+,18+,19-,20+/m0/s1
    • InChI Key: OYZBTNYPQVEPOO-KFAZELOMSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@](CO)([C@@H]3CC(=O)O4)O)O)O)O)=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 410.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 1
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • PSA: 52.54
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